Cas no 1903845-13-5 (2-(2-chloro-6-fluorophenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide
• CAS No: 1903845-13-5
• MF: C₁₆H₁₅ClFN₃O₂
• MW: 335.760606050491
• CID: 6398834
• PubChem ID: 168004518
• Update Time: 2025-05-22

2-(2-chloro-6-fluorophenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide
• 1903845-13-5

• Inchi： 1S/C16H15ClFN3O2/c17-12-2-1-3-13(18)11(12)8-15(22)19-10-4-5-14-9(6-10)7-16(23)21-20-14/h1-3,7,10,14H,4-6,8H2,(H,19,22)
• InChI Key： MVMZDKCNWACJAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NC1CC2=CC(N=NC2CC1)=O)=O)F

Computed Properties

• Exact Mass: 335.0836826g/mol
• Monoisotopic Mass: 335.0836826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.9Ų

Additional information on 2-(2-chloro-6-fluorophenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide

Compound CAS No 1903845-13-5: 2-(2-chloro-6-fluorophenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide

The compound with CAS No 1903845-13-5, known as 2-(2-chloro-6-fluorophenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development and advanced materials synthesis.

The molecular structure of 2-(2-chloro-6-fluorophenyl)-N-(3-oxo... (CAS No 1903845) consists of a chlorinated and fluorinated aromatic ring attached to an acetamide group via a hexahydrocinnoline moiety. This combination of functional groups endows the compound with versatile reactivity and selectivity. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules and advanced polymers.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel route utilizing palladium-catalyzed cross-coupling reactions to construct the key aromatic framework. This approach not only enhances the yield but also improves the purity of the final product.

In terms of biological activity, CAS No 1903845 has shown remarkable potential as an inhibitor of certain enzyme systems. Preclinical studies indicate that it exhibits selective inhibition against kinases involved in cellular signaling pathways. This property makes it a promising candidate for anti-cancer drug development.

Moreover, the compound's unique electronic properties have led to its investigation in electronic materials applications. A recent paper in *Advanced Materials* reported its use as a building block for organic semiconductors with improved charge transport characteristics. These findings underscore its versatility across multiple scientific domains.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic profile and exploring its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.